molecular formula C15H21NO2 B5403134 8-(2-methylbenzyl)-1,4-dioxa-8-azaspiro[4.5]decane

8-(2-methylbenzyl)-1,4-dioxa-8-azaspiro[4.5]decane

Cat. No. B5403134
M. Wt: 247.33 g/mol
InChI Key: XANADYVSLFJXPB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

8-(2-methylbenzyl)-1,4-dioxa-8-azaspiro[4.5]decane, commonly known as MMDA, is a chemical compound that belongs to the class of psychoactive substances. MMDA was first synthesized in the 1960s and has since been studied for its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of MMDA is not fully understood. However, it is believed to act on the serotonergic system by increasing the release of serotonin and inhibiting its reuptake. This results in an increase in serotonin levels in the brain, which can lead to changes in mood, perception, and behavior.
Biochemical and Physiological Effects:
MMDA has been shown to produce a range of biochemical and physiological effects. These include changes in heart rate, blood pressure, body temperature, and respiratory rate. MMDA can also produce changes in mood, perception, and behavior, such as euphoria, hallucinations, and altered sensory experiences.

Advantages and Limitations for Lab Experiments

One advantage of using MMDA in lab experiments is its ability to produce consistent and predictable effects on the serotonergic system. This makes it a useful tool for studying the role of serotonin in various physiological and psychological processes. However, one limitation of using MMDA in lab experiments is its potential for abuse and misuse. Therefore, it is important to handle MMDA with caution and follow strict safety protocols.

Future Directions

There are several future directions for research on MMDA. One area of interest is its potential use in the treatment of mental health disorders, such as depression and anxiety. Another area of interest is its potential use in drug addiction treatment. Additionally, there is a need for further research on the long-term effects of MMDA use and its potential for abuse and addiction.
Conclusion:
In conclusion, MMDA is a chemical compound that has been studied for its potential therapeutic applications. Its synthesis method involves the reaction of 3,4-methylenedioxyphenylacetone with 2-methylbenzylamine, and it acts on the serotonergic system by increasing the release of serotonin. MMDA produces a range of biochemical and physiological effects, and it has both advantages and limitations for lab experiments. There are several future directions for research on MMDA, including its potential use in the treatment of mental health disorders and drug addiction.

Synthesis Methods

The synthesis of MMDA involves the reaction of 3,4-methylenedioxyphenylacetone with 2-methylbenzylamine. The reaction is carried out in the presence of a reducing agent, such as sodium borohydride, and an acid catalyst, such as hydrochloric acid. The resulting product is purified through recrystallization to obtain pure MMDA.

Scientific Research Applications

MMDA has been studied for its potential therapeutic applications in the treatment of various mental health disorders, such as depression and anxiety. It has also been studied for its potential use as an analgesic and anti-inflammatory agent. Additionally, MMDA has been studied for its potential use in drug addiction treatment.

properties

IUPAC Name

8-[(2-methylphenyl)methyl]-1,4-dioxa-8-azaspiro[4.5]decane
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H21NO2/c1-13-4-2-3-5-14(13)12-16-8-6-15(7-9-16)17-10-11-18-15/h2-5H,6-12H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XANADYVSLFJXPB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1CN2CCC3(CC2)OCCO3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H21NO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

247.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

8-(2-Methylbenzyl)-1,4-dioxa-8-azaspiro[4.5]decane

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.